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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the sealant retention performance of Ketac-Bond, a conventional

glass ionomer cement, and Vitremer, a resin-modified glass ionomer cement. This analysis is

supported by experimental data from clinical trials to inform material selection and future

research.

Executive Summary
The selection of a dental sealant is critical for the long-term prevention of occlusal caries. Both

Ketac-Bond and Vitremer are glass ionomer cements utilized for this purpose, but their

physical properties and clinical performance differ. Vitremer, a resin-modified glass ionomer,

has consistently demonstrated significantly higher retention rates in clinical studies compared

to Ketac-Bond, a conventional glass ionomer. This guide will delve into the quantitative data,

experimental protocols, and a visual representation of the clinical trial workflow to provide a

comprehensive comparison.

Data Presentation: Sealant Retention Rates
The following table summarizes the quantitative data on the total retention rates of Vitremer

and Ketac-Bond at various time points as documented in a clinical study.
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Sealant Material
6-Month Retention
Rate

12-Month Retention
Rate

24-Month Retention
Rate

Vitremer 59%[1] 36%[1] 14.2%[2]

Ketac-Bond 24%[1] 15%[1] 3.5%[2]

Statistically significant differences in retention were observed between Vitremer and Ketac-
Bond at both 6 months (P < 0.01) and 12 months (P < 0.05).[1]

Experimental Protocols
The data presented above is derived from a clinical trial designed to assess the retention and

caries-preventing capabilities of Vitremer and Ketac-Bond as occlusal sealants. A detailed

methodology of a key study is outlined below.

Study Design: A comparative clinical trial with a control group.

Sample Population: The study included 200 schoolchildren, aged 6-8 years, who had sound

and unsealed permanent first molars.[1]

Grouping:

Control Group: 432 teeth without sealants.[1]

Vitremer Experimental Group: 200 teeth sealed with Vitremer.[1]

Ketac-Bond Experimental Group: 200 teeth sealed with Ketac-Bond.[1]

Procedure:

Tooth Selection: Sound and unsealed permanent first molars were selected for the study.

Sealant Application: In the experimental groups, Vitremer was applied to teeth 16 and 46,

while Ketac-Bond was applied to teeth 26 and 36.[1] The application followed the

manufacturers' instructions.
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Evaluation: The retention of the sealants was evaluated at 6 and 12 months.[1] Caries

incidence was also recorded for all groups.

Outcome Measures:

Primary Outcome: Sealant retention, categorized as total or partial.

Secondary Outcome: Incidence of dental caries.

Interestingly, while sealant retention was significantly different, no new dental caries were

recorded in either of the experimental groups over the 12-month period.[1] Furthermore, there

was no significant difference in caries prevention between the two sealant groups, even when

the sealants were partially or completely lost.[1] However, a significant difference in caries

development was observed between the experimental groups and the control group.[1]

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow of a clinical trial evaluating dental sealant

retention.
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Caption: Workflow of a typical clinical trial for dental sealant retention.
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Conclusion
The available evidence strongly suggests that Vitremer, a resin-modified glass ionomer sealant,

offers superior retention compared to Ketac-Bond, a conventional glass ionomer sealant. This

difference is statistically significant at both 6 and 12-month follow-ups. While both materials

have shown efficacy in preventing caries compared to no treatment, the enhanced retention of

Vitremer may contribute to its longer-term protective effect. For researchers and drug

development professionals, these findings underscore the impact of material modification,

specifically the inclusion of a resin component, on the clinical performance of glass ionomer

cements as dental sealants. Future research could focus on the mechanisms underlying these

retention differences and the development of materials with even greater longevity and caries-

preventive properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

